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Compound of Interest

Compound Name: Broussonetine A

Cat. No.: B241296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Broussonetine A, a pyrrolidine alkaloid

with significant potential in biomedical research and drug development. This document outlines

its chemical identity, and will serve as a valuable resource for professionals engaged in the

study and application of this compound.

Chemical Identity and Properties
Broussonetine A is a natural product isolated from Broussonetia kazinoki. Its unique structure,

featuring a polyhydroxylated pyrrolidine ring and a long aliphatic chain, underpins its biological

activity. A comprehensive summary of its chemical identifiers is provided below.
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Identifier Value Reference

CAS Number 173220-07-0 [1][2][3]

PubChem CID 177262 [1]

Molecular Formula C24H45NO10 [1]

Molecular Weight 507.6 g/mol [1]

IUPAC Name
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Experimental Protocols
Detailed experimental protocols are crucial for the replication and advancement of scientific

research. While specific, detailed protocols for Broussonetine A are not readily available in

the public domain, the following section outlines a generalized workflow for the isolation and

characterization of Broussonetine A and related compounds, based on common practices in

natural product chemistry.

General Workflow for Isolation and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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